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Cat. No.: B15623240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-hydroxycytidine (NHC), the active metabolite of the antiviral prodrug molnupiravir, is a potent

inhibitor of various viral RNA-dependent RNA polymerases (RdRps).[1][2] Upon intracellular

phosphorylation to its triphosphate form (NHC-TP), it acts as a substrate for viral RdRps and is

incorporated into the nascent viral RNA.[1] This incorporation leads to lethal mutagenesis,

where the ambiguous base-pairing properties of NHC induce widespread mutations in the viral

genome, ultimately inhibiting viral replication.[2] This document provides detailed application

notes and protocols for performing an in vitro transcription assay to evaluate the incorporation

and inhibitory activity of NHC-TP against viral RdRps.

Mechanism of Action of NHC-Triphosphate
NHC-TP is a ribonucleoside analog that mimics both cytidine triphosphate (CTP) and uridine

triphosphate (UTP). During viral RNA synthesis, the viral RdRp can incorporate NHC-

monophosphate (NHC-MP) into the growing RNA chain opposite a guanine (as a CTP analog)

or an adenine (as a UTP analog) in the template strand.[3] Once incorporated, the tautomeric

nature of the NHC base allows it to pair with either guanine or adenine during subsequent

rounds of replication, leading to an accumulation of G-to-A and C-to-U transitions in the viral

genome. This process, known as lethal mutagenesis, results in the production of non-viable

viral progeny.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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